Cas no 31709-10-1 (1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)-)

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)- structure
31709-10-1 structure
Product Name:1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)-
CAS No:31709-10-1
MF:C22H12Br2N4O2
MW:524.164282798767
CID:1452883
PubChem ID:13780121
Update Time:2025-04-20

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenyl)-5-[4-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]phenyl]-1,3,4-oxadiazole
    • 31709-10-1
    • 2,2'-(1,4-Phenylene)bis[5-(4-bromophenyl)-1,3,4-oxadiazole]
    • SCHEMBL9610048
    • DTXSID90549236
    • 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)-
    • Inchi: 1S/C22H12Br2N4O2/c23-17-9-5-15(6-10-17)21-27-25-19(29-21)13-1-2-14(4-3-13)20-26-28-22(30-20)16-7-11-18(24)12-8-16/h1-12H
    • InChI Key: CEYWGJHCLWZFSM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NN=C(C2C=CC(C3=NN=C(C4C=CC(=CC=4)Br)O3)=CC=2)O1

Computed Properties

  • Exact Mass: 521.93276
  • Monoisotopic Mass: 521.93270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.84
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